Cas no 1998266-99-1 (tert-butyl N-(1-cyano-1-methylethyl)-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-cyano-1-methylethyl)-N-(propan-2-yl)carbamate
• CAS No: 1998266-99-1
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6205039
• PubChem ID: 165914009
• Update Time: 2025-08-05

tert-butyl N-(1-cyano-1-methylethyl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyano-1-methylethyl)-N-(propan-2-yl)carbamate
• EN300-7287011
• 1998266-99-1

• Inchi： 1S/C12H22N2O2/c1-9(2)14(12(6,7)8-13)10(15)16-11(3,4)5/h9H,1-7H3
• InChI Key： HAXXNSZGESOLOU-UHFFFAOYSA-N
• SMILES： O(C(N(C(C)C)C(C#N)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl N-(1-cyano-1-methylethyl)-N-(propan-2-yl)carbamate

Introduction to Tert-butyl N-(1-cyano-1-methylethyl)-N-(propan-2-yl)carbamate (CAS No. 1998266-99-1)

Ter-butyl N-(1-cyano-1-methylethyl)-N-(propan-2-yl)carbamate, identified by its CAS number 1998266-99-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in agrochemicals, pharmaceuticals, and specialty chemicals. The structural uniqueness of this molecule, characterized by its tert-butyl and isobutyl substituents, makes it a subject of extensive study for potential applications in synthetic chemistry and drug development.

The chemical structure of tert-butyl N-(1-cyano-1-methylethyl)-N-(propan-2-yl)carbamate consists of a carbamate functional group linked to two alkyl chains: a tert-butyl group and a propan-2-yl group. The presence of the cyano group at the isobutyl position introduces additional reactivity, making this compound a valuable intermediate in organic synthesis. The tert-butyl group, known for its steric hindrance, plays a crucial role in influencing the reactivity and selectivity of various chemical transformations.

In recent years, there has been growing interest in the development of novel carbamates as potential pharmacophores due to their broad spectrum of biological activities. Carbamates have been explored for their efficacy in inhibiting enzymes and receptors involved in various metabolic pathways. The specific arrangement of functional groups in tert-butyl N-(1-cyano-1-methylethyl)-N-(propan-2-yl)carbamate suggests that it may exhibit unique pharmacological properties, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The combination of the cyano and carbamate groups provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, researchers have been exploring the use of cyano-substituted carbamates as intermediates in the synthesis of protease inhibitors, which are critical in treating various diseases such as cancer and inflammation.

The tert-butyl group not only enhances the stability of the molecule but also influences its solubility and bioavailability. These properties are essential for drug development, as they determine how well a compound can be absorbed and utilized by the body. Additionally, the propan-2-yl group contributes to the overall hydrophobicity of the molecule, which can be advantageous in certain pharmacological applications.

Recent studies have highlighted the importance of carbamates in medicinal chemistry due to their ability to modulate biological pathways effectively. For example, carbamate-based compounds have shown promise in inhibiting acetylcholinesterase, an enzyme implicated in Alzheimer's disease. The structural features of tert-butyl N-(1-cyano-1-methylethyl)-N-(propan-2-yl)carbamate, particularly its cyano-substituted isobutyl moiety, may contribute to its potential as an acetylcholinesterase inhibitor or as a precursor for developing new inhibitors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as nucleophilic substitution reactions and condensation reactions are commonly employed to construct the desired carbamate structure. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce specific functional groups with high efficiency.

In conclusion, tert-butyl N-(1-cyano-1-methylethyl)-N-(propan-2-yl)carbamate (CAS No. 1998266-99-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new applications for carbamates, compounds like this one will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing effective therapeutic strategies.